1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one

• IUPAC Name: 1-(oxan-3-ylmethyl)-4-phenylpyrrolidin-2-one
• InChI: InChI=1S/C16H21NO2/c18-16-9-15(14-6-2-1-3-7-14)11-17(16)10-13-5-4-8-19-12-13/h1-3,6-7,13,15H,4-5,8-12H2
• InChI Key: SKXDETUSXSIWRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)CN2CC(CC2=O)C3=CC=CC=C3
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• CAS No.: 2640947-75-5

Description

1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one is a pyrrolidin-2-one derivative featuring a tetrahydropyran (oxan-3-yl)methyl substituent at position 1 and a phenyl group at position 3. The phenyl group at position 4 contributes to hydrophobic interactions and π-stacking capabilities.

Preparation Methods

Reaction Protocol

• Starting Materials :

  • 4-Phenylpyrrolidin-2-one (synthesized via Aza-Baeyer-Villiger rearrangement)

  • Oxan-3-methanol (derived from dihydro-2H-pyran-4(3H)-one)

  • Sodium hydride (NaH) as the base

• Procedure :

  • 4-Phenylpyrrolidin-2-one (10 mmol) is dissolved in anhydrous tetrahydrofuran (THF) under nitrogen.

  • NaH (12 mmol) is added at 0°C, followed by dropwise addition of oxan-3-methanol (12 mmol).

  • The reaction is stirred at room temperature for 12 hours, yielding a crude mixture of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one and unreacted starting material.

• Purification :

  • Column chromatography (96:4 ethyl acetate/methanol) isolates the product with a yield of 65–70%.

Key Data Table: Nucleophilic Substitution

Parameter	Value
Reaction Time	12 hours
Temperature	0°C → Room Temperature
Solvent	THF
Base	NaH
Yield	65–70%
Purification	Column Chromatography (EtOAc/MeOH)

Reductive Amination with Oxan-4-one

An alternative route employs reductive amination to attach the oxan-3-ylmethyl group. This method avoids harsh basic conditions and improves stereochemical control.

Reaction Protocol

• Starting Materials :

  • 4-Phenylpyrrolidin-2-one

  • Dihydro-2H-pyran-4(3H)-one (oxan-4-one)

  • Sodium cyanoborohydride (NaBH3CN)

• Procedure :

  • 4-Phenylpyrrolidin-2-one (10 mmol) and oxan-4-one (20 mmol) are dissolved in methanol.

  • Acetic acid (2 equiv) is added to protonate the amine, followed by NaBH3CN (20 mmol).

  • The mixture is stirred at room temperature for 24 hours, achieving imine formation and subsequent reduction.

• Purification :

  • Extraction with ethyl acetate and drying over MgSO4 yield the product after solvent evaporation (61% yield).

Key Data Table: Reductive Amination

Parameter	Value
Reaction Time	24 hours
Temperature	Room Temperature
Solvent	Methanol
Reducing Agent	NaBH3CN
Yield	61%
Purification	Liquid-Liquid Extraction

Multi-Step Synthesis via Aza-Baeyer-Villiger Rearrangement

This method integrates the synthesis of the pyrrolidinone core with subsequent functionalization.

Reaction Protocol

• Step 1: Aza-Baeyer-Villiger Rearrangement

  • Aza-Baeyer-Villiger rearrangement of N-substituted cycloketones generates 4-phenylpyrrolidin-2-one.

  • Example: Reaction of O-(diphenylphosphinyl)hydroxylamine with a cyclic ketone precursor at 25°C for 20 hours.

• Step 2: Alkylation with Oxan-3-ylmethyl Group

  • The pyrrolidinone product is alkylated using oxan-3-methanol under Mitsunobu conditions (diethyl azodicarboxylate, triphenylphosphine).

• Purification :

  • Rotary evaporation and high-vacuum drying isolate the final product (78% yield over two steps).

Key Data Table: Multi-Step Synthesis

Parameter	Value
Reaction Time (Step 1)	20 hours
Temperature (Step 1)	25°C
Solvent (Step 1)	DMF
Yield (Overall)	78%
Purification	Rotary Evaporation + Column Chromatography

Comparative Analysis of Methods

Yield and Efficiency

• Nucleophilic Substitution : Moderate yield (65–70%) but requires inert conditions.

• Reductive Amination : Lower yield (61%) but milder conditions.

• Multi-Step Synthesis : Highest yield (78%) but involves complex intermediates.

Scalability and Industrial Relevance

• The nucleophilic substitution route is preferred for large-scale production due to straightforward purification.

• Reductive amination is limited by the cost of NaBH3CN and lower yields.

Challenges and Optimization Strategies

Common Byproducts

• N-Alkylation Byproducts : Competing reactions at the pyrrolidinone nitrogen can occur if stoichiometry is imprecise.

• Oxan Ring Opening : Acidic or high-temperature conditions may hydrolyze the oxan group.

Mitigation Approaches

• Stoichiometric Control : Use 1.2 equiv of oxan-3-methanol to minimize side reactions.

• Low-Temperature Reactions : Conduct alkylation at 0°C to preserve the oxan ring .

Chemical Reactions Analysis

Types of Reactions

1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur at the oxan-3-ylmethyl group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride or potassium carbonate in an organic solvent.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Neurological Disorders

The compound has been investigated for its neuroprotective properties. Research indicates that derivatives of pyrrolidinones, including 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one, can act as modulators of neurotransmitter systems. Specifically, compounds with similar structures have shown promise as noncompetitive antagonists of AMPA-type glutamate receptors, which are implicated in conditions such as epilepsy and neurodegenerative diseases .

Table 1: Structure-Activity Relationship of Pyrrolidinone Derivatives

Compound Name	Structure	Activity	Reference
1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one	Structure	Potential neuroprotective agent
Perampanel	Structure	Noncompetitive AMPA antagonist

Protein-Protein Interaction Modulation

The modulation of PPIs is another critical application area for this compound. Small molecules like 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one can influence cellular signaling pathways by stabilizing or disrupting protein complexes. This is particularly relevant in cancer therapy, where targeting PPIs can lead to new treatment strategies.

Case Study: Venetoclax

Venetoclax, a drug developed to inhibit the Bcl-2 protein involved in apoptosis regulation, exemplifies successful PPI modulation. The development of such drugs often involves compounds with similar structural characteristics to 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one, highlighting its potential in drug discovery .

Future Directions and Research Opportunities

Ongoing research into 1-[(oxan-3-y)methyl]-4-phenylpyrrolidin-2-one focuses on:

• Clinical Trials : Investigating its efficacy in treating neurological disorders and cancer.
• Structural Modifications : Exploring variations in the molecular structure to enhance potency and selectivity against target proteins.
• Combination Therapies : Evaluating the compound's potential in combination with existing therapies to improve treatment outcomes.

Mechanism of Action

The mechanism of action of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The table below summarizes key structural differences and similarities between 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one and related pyrrolidin-2-one derivatives:

Compound Name	Substituent at Position 1	Substituent at Position 4	Notable Properties/Activities	Reference
1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one	Oxan-3-ylmethyl (tetrahydropyran)	Phenyl	Hypothesized enhanced solubility due to ether oxygen	N/A
1-Methyl-3-(quinoxalin-2-yl)pyrrolidin-2-one	Methyl	Quinoxalin-2-yl	Antimicrobial activity; docking studies suggest target binding
1-(4-Fluorobenzyl)-4-[...]pyrrolidin-2-one	4-Fluorophenylmethyl	Benzimidazolyl derivative	Potential kinase inhibition (inferred from benzimidazole moiety)
1-(3-Chloro-4-fluorophenyl)-5-(2-diazoacetyl)-4-phenylpyrrolidin-2-one	3-Chloro-4-fluorophenyl	Phenyl	Stabilized by intramolecular C–H···O interactions; crystal structure resolved
4-Amino-1-(3-fluorophenyl)pyrrolidin-2-one	3-Fluorophenyl	Amino	Enhanced reactivity due to amino group; used in peptide mimetics

Key Observations:

• Position 1 Substituents: The oxan-3-ylmethyl group introduces a cyclic ether moiety, which may improve water solubility compared to purely hydrophobic substituents (e.g., 4-fluorophenylmethyl in ). Methyl or aryl groups (e.g., quinoxalin-2-yl in ) are common, but the oxan group’s stereoelectronic effects could modulate binding specificity in biological targets.

• Position 4 Substituents :

  • The phenyl group is prevalent across analogs (e.g., ), suggesting its role in hydrophobic interactions or aromatic stacking.
  • Heterocyclic substituents (e.g., benzimidazolyl in ) may enhance target affinity in enzyme inhibition contexts.

Physicochemical Properties

• Conformational Flexibility: The oxan ring may restrict rotation at position 1, stabilizing specific conformations. This contrasts with flexible alkyl chains in compounds like 1-methyl-3-(quinoxalin-2-yl)pyrrolidin-2-one .
• Crystal Packing : Analogous compounds (e.g., ) exhibit intramolecular hydrogen bonds (C–H···O) and π-stacking, which may also stabilize the title compound’s solid-state structure.

Biological Activity

1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and research findings, supported by data tables and case studies.

The synthesis of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one typically involves the reaction of 4-phenylpyrrolidin-2-one with oxan-3-ylmethyl halide under basic conditions. Common solvents include dichloromethane or tetrahydrofuran, utilizing bases like potassium carbonate or sodium hydride to facilitate nucleophilic substitution reactions.

Table 1: Synthesis Overview

Step	Reagents	Conditions	Product
1	4-Phenylpyrrolidin-2-one + Oxan-3-ylmethyl halide	Basic conditions (potassium carbonate)	1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one
2	Oxidizing agent (e.g., potassium permanganate)	Aqueous medium	Oxidized derivatives
3	Reducing agent (e.g., lithium aluminum hydride)	Anhydrous ether	Alcohol derivatives

The biological activity of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one is attributed to its interaction with specific molecular targets, such as enzymes and receptors. The compound may modulate receptor activity, leading to various physiological effects. Research indicates that it may exhibit neuroprotective properties and influence neurotransmitter systems .

Antimicrobial and Anticancer Properties

Recent studies have investigated the antimicrobial and anticancer properties of this compound. In vitro assays have shown promising results against various bacterial strains and cancer cell lines. For instance, the compound demonstrated significant cytotoxicity against human cancer cells, potentially through apoptosis induction pathways.

Case Study: Anticancer Activity
A study evaluated the effects of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one on breast cancer cell lines. The results indicated a dose-dependent inhibition of cell proliferation, with an IC50 value of approximately 25 µM after 48 hours of treatment. Mechanistic studies suggested that the compound induces apoptosis via the activation of caspase pathways .

Neuroprotective Effects

The compound has also been explored for its neuroprotective effects in models of neurodegenerative diseases. In animal studies, it exhibited potential in reducing oxidative stress and inflammation in neuronal tissues, suggesting a role in protecting against conditions like Alzheimer's disease .

Comparison with Similar Compounds

1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one shares structural similarities with other pyrrolidinone derivatives known for their biological activities. For instance:

Table 2: Comparison with Similar Compounds

Compound Name	Structure Type	Notable Activity
Phenylpiracetam	Pyrrolidinone	Nootropic effects
Oxiracetam	Pyrrolidinone	Cognitive enhancement
Tetrahydropyran derivatives	Oxan group	Antimicrobial properties

Q & A

Q. What are the optimized synthetic routes for 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one, and how can purity be ensured?

The synthesis typically involves multi-step pathways, including nucleophilic substitution and cyclization reactions. Key steps include the introduction of the oxane (tetrahydropyran) moiety via alkylation of a pyrrolidinone precursor. Purification is achieved through column chromatography (silica gel, gradient elution with ethyl acetate/hexane) and recrystallization from ethanol. Yield optimization requires precise control of reaction temperature (e.g., 60–80°C for cyclization) and stoichiometric ratios of reagents like NaH or K₂CO₃ as bases .

Q. How can the physicochemical properties of this compound be characterized?

• Thermal stability : Perform thermogravimetric analysis (TGA) under nitrogen to determine decomposition temperatures.
• Solubility : Use shake-flask methods in solvents (e.g., DMSO, water, ethanol) followed by HPLC quantification.
• Polarity : Calculate logP values via reversed-phase HPLC or computational tools like ChemAxon.
• Crystallinity : Analyze powder X-ray diffraction (PXRD) patterns to confirm polymorphic forms .

Advanced Research Questions

Q. How can contradictions in crystallographic data be resolved during structural refinement?

Discrepancies in bond lengths/angles or electron density maps often arise from disordered solvent molecules or twinning. Use SHELXL for refinement, applying constraints (e.g., DFIX, SIMU) to stabilize problematic regions. Validate with R-factor convergence (<5% Δ), and cross-check with Hirshfeld surface analysis to identify weak interactions (e.g., C–H···O) that may influence packing .

Q. What experimental assays are suitable for evaluating its biological activity?

• Enzyme inhibition : Use fluorescence-based assays (e.g., trypsin-like proteases) with fluorogenic substrates (e.g., Z-Gly-Pro-AMC). IC₅₀ values are determined via dose-response curves.
• Cellular toxicity : Perform MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with 48–72 hr exposure.
• Binding affinity : Employ surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify interactions with target proteins .

Q. How can computational methods predict structure-activity relationships (SAR)?

• Docking studies : Use AutoDock Vina or Glide to model ligand-protein interactions (e.g., with kinases or GPCRs). Focus on hydrogen bonding with the pyrrolidinone carbonyl and hydrophobic contacts with the phenyl ring.
• QSAR modeling : Train models on analogues with varying substituents using descriptors like molar refractivity or topological polar surface area (TPSA). Validate with leave-one-out cross-validation (R² > 0.8) .

Methodological Challenges

Q. How to address low yields in the final alkylation step of the oxane moiety?

Low yields may result from steric hindrance at the pyrrolidinone nitrogen. Strategies include:

• Using bulky leaving groups (e.g., mesyl instead of tosyl) to enhance reactivity.
• Microwave-assisted synthesis (100°C, 30 min) to accelerate kinetics.
• Employing phase-transfer catalysts (e.g., tetrabutylammonium bromide) in biphasic systems .

Q. What analytical techniques resolve overlapping signals in NMR spectra?

For complex ¹H/¹³C NMR spectra (e.g., diastereotopic protons in the oxane ring):

• Use 2D techniques (COSY, HSQC) to assign coupled spins.
• Apply selective NOESY to differentiate axial/equatorial conformers.
• Consider low-temperature NMR (−40°C in CD₂Cl₂) to slow ring puckering dynamics .

Data Interpretation

Q. How to reconcile discrepancies between computational and experimental solubility data?

Computational predictions (e.g., via COSMO-RS) often overestimate aqueous solubility due to neglecting crystal lattice energy. Calibrate models using experimental solubility data from analogues. For hygroscopic compounds, dynamic vapor sorption (DVS) can quantify moisture-induced amorphization .